Cas no 951887-53-9 (Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate
• CAS No: 951887-53-9
• MF: C₁₃H₁₃Cl₃O₃
• MW: 323.599521398544
• MDL: MFCD09801950
• CID: 4722227
• Update Time: 2025-06-25

Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(3,4,5-TRICHLOROPHENYL)-5-OXOVALERATE
• 7710c
• Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate

• MDL： MFCD09801950
• Inchi： 1S/C13H13Cl3O3/c1-2-19-12(18)5-3-4-11(17)8-6-9(14)13(16)10(15)7-8/h6-7H,2-5H2,1H3
• InChI Key： VJSBMEFRRDLGOA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(CCCC(=O)OCC)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 310
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate

Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate: Chemical Profile and Recent Applications

Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate is a complex organic compound with the CAS number 951887-53-9, which has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxovalerate esters, characterized by its unique structural motif that combines a trichlorophenyl group with a valerate ester moiety. The presence of multiple chlorine atoms in the aromatic ring imparts distinct electronic and steric properties, making it a versatile intermediate in synthetic chemistry.

The structural framework of Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate consists of a five-membered lactone ring linked to an ethyl ester group. The trichlorophenyl substituent enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This feature has positioned the compound as a valuable building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The trichlorophenyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and interact with biological targets. For instance, studies have demonstrated that compounds containing this moiety exhibit inhibitory effects on various enzymes involved in inflammatory pathways. This has led to investigations into their potential applications in treating chronic inflammatory disorders and autoimmune diseases.

One of the most compelling aspects of Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate is its role as a precursor in the synthesis of more complex molecules. The valerate ester functionality can be readily modified through various chemical transformations, allowing chemists to tailor the structure for specific biological activities. For example, hydrolysis of the ester group can yield the corresponding carboxylic acid derivative, which can then be further functionalized to produce bioactive molecules.

Recent research has highlighted the utility of this compound in the development of anticancer agents. The trichlorophenyl group has been shown to enhance binding affinity to certain protein targets, while the lactone ring can interfere with key biological processes such as DNA replication and cell signaling. Preclinical studies have indicated that derivatives of Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate exhibit promising antitumor activity by inducing apoptosis and inhibiting proliferation in cancer cell lines.

The synthesis of Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include chlorination of a phenolic precursor followed by esterification and cyclization to form the lactone ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

From a computational chemistry perspective, molecular modeling studies have provided insights into the interactions between Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate and biological targets. These studies have helped rationalize its pharmacological effects and guide the design of more potent derivatives. Additionally, high-throughput screening techniques have been employed to identify novel analogs with enhanced biological activity.

The environmental impact of halogenated compounds is another area of concern that has prompted researchers to develop greener synthetic routes. Efforts are underway to minimize hazardous byproducts and improve atom economy during synthesis. These efforts align with broader sustainability goals in pharmaceutical manufacturing and aim to reduce the ecological footprint of drug development processes.

In conclusion, Ethyl 5-(3,4,5-trichlorophenyl)-5-oxovalerate (CAS no. 951887-53-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable intermediate in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in pharmaceutical chemistry for years to come.